Cas no 2171744-12-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid
• CAS No: 2171744-12-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5937221
• PubChem ID: 165576600
• Update Time: 2025-10-23

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid
• EN300-1540205
• 2171744-12-8
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}oxolane-2-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-16(2)13-17(25(30)29-23-11-12-34-24(23)26(31)32)14-28-27(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-24H,11-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZYOLQWAYULCWAX-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(C)C)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid

Research Brief on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid (CAS: 2171744-12-8)

This research brief provides an in-depth analysis of the latest advancements related to the compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid (CAS: 2171744-12-8), a key intermediate in peptide synthesis and drug development. The compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and ease of deprotection under mild conditions. Recent studies have explored its applications in the development of novel therapeutics, including antimicrobial peptides and targeted drug delivery systems.

Recent research highlights the role of this compound in the synthesis of complex peptide-based drugs. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in facilitating the synthesis of cyclic peptides with enhanced bioavailability. The Fmoc-protected amino acid derivative was instrumental in achieving high yields and purity, underscoring its importance in modern peptide chemistry. Additionally, its compatibility with automated synthesizers has been a focal point, enabling scalable production of peptide therapeutics.

Another significant development involves the use of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid in the design of prodrugs. Researchers at the University of Cambridge (2024) reported its incorporation into a prodrug system for targeted cancer therapy. The compound's structural features allowed for precise control over drug release kinetics, minimizing off-target effects. This innovation holds promise for improving the therapeutic index of cytotoxic agents.

In the realm of antimicrobial resistance, this compound has been leveraged to develop novel antimicrobial peptides (AMPs). A recent study in ACS Infectious Diseases (2024) detailed its use in synthesizing AMPs with broad-spectrum activity against multidrug-resistant pathogens. The Fmoc group's role in ensuring regioselective coupling was critical to the success of these efforts. These findings highlight the compound's versatility in addressing global health challenges.

Looking ahead, the compound's applications are expected to expand further. Ongoing research is investigating its potential in mRNA-based therapeutics and personalized medicine. Its robust chemical properties make it a candidate for conjugation with nucleic acids, opening new avenues for gene therapy. As the field of peptide and protein therapeutics continues to evolve, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}oxolane-2-carboxylic acid will remain a cornerstone of innovation.